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Compound of Interest

Compound Name: Naphthofluorescein

Cat. No.: B155354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial sources, purity

specifications, and verification of Naphthofluorescein for research purposes. Ensuring the

quality and purity of this fluorescent probe is critical for reliable and reproducible experimental

outcomes in various applications, including its use as a pH indicator and a furin inhibitor.

Commercial Sources and Purity
Naphthofluorescein is available from several reputable chemical suppliers that cater to the

research and development community. The purity of the compound is a key consideration, as

impurities can interfere with experimental results. The most common analytical method for

purity assessment cited by suppliers is High-Performance Liquid Chromatography (HPLC).

Identity is often confirmed using Nuclear Magnetic Resonance (NMR) spectroscopy. Below is a

summary of commercially available Naphthofluorescein and its typical specifications.
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Supplier CAS Number Stated Purity
Analytical
Method(s)

Additional
Information

Santa Cruz

Biotechnology
61419-02-1 ≥95%[1]

Not explicitly

stated on the

summary page,

but a Certificate

of Analysis is

available for lot-

specific data.[1]

Also known as

CCG 8295; cited

as a furin

inhibitor.[1]

Chemodex 61419-02-1 ≥95% (HPLC)[2]
HPLC, 1H-NMR

for identity.[2]

Provided as a

purple powder.[2]

Sigma-Aldrich

(Merck)
61419-02-1

Not explicitly

stated as a

percentage, but

sold as suitable

for fluorescence

and as a pH

indicator.

A Certificate of

Analysis with lot-

specific purity is

typically

available upon

purchase.

Provides detailed

physical and

chemical

properties,

including melting

point and

spectral data.

MedKoo

Biosciences
61419-02-1

Information on

purity is

available.

Not explicitly

stated on the

summary page.

Marketed as a

cell-permeable

inhibitor of furin.

[3]

DC Chemicals 61419-02-1

Information on

purity is

available.

Not explicitly

stated on the

summary page.

Notes its function

as an inhibitor of

the HIF-1 and

Mint3 interaction.

Experimental Protocols: Purity Verification
While suppliers provide a certificate of analysis, independent verification of purity is a crucial

step in rigorous scientific research. Below are generalized protocols for assessing the purity of

Naphthofluorescein.

High-Performance Liquid Chromatography (HPLC)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.scbt.com/p/naphthofluorescein-61419-02-1
https://www.scbt.com/p/naphthofluorescein-61419-02-1
https://www.scbt.com/p/naphthofluorescein-61419-02-1
https://www.chemodex.com/de/products/naphthofluorescein/
https://www.chemodex.com/de/products/naphthofluorescein/
https://www.chemodex.com/de/products/naphthofluorescein/
https://www.medkoo.com/products/51114
https://www.benchchem.com/product/b155354?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155354?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HPLC is a fundamental technique for assessing the purity of non-volatile organic compounds.

Methodology:

Column: A reverse-phase C18 column is typically suitable for separating

Naphthofluorescein from potential impurities.

Mobile Phase: A gradient of acetonitrile and water, both containing a small amount of an acid

like trifluoroacetic acid (TFA) or formic acid to improve peak shape, is commonly used. A

typical gradient might run from 10% to 90% acetonitrile over 20-30 minutes.

Detection: A UV-Vis detector set to the maximum absorbance wavelength of

Naphthofluorescein (around 594 nm at pH 9.0) is appropriate.[2]

Sample Preparation: Prepare a stock solution of Naphthofluorescein in a suitable solvent

such as dimethyl sulfoxide (DMSO) or a slightly basic aqueous buffer (pH ≥ 8).[2] Dilute the

stock solution with the initial mobile phase composition for injection.

Analysis: The purity is determined by integrating the area of the main peak corresponding to

Naphthofluorescein and expressing it as a percentage of the total integrated peak area.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is a powerful tool for confirming the chemical structure and identifying

impurities.

Methodology:

Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is a common solvent for

Naphthofluorescein.

Sample Preparation: Dissolve a few milligrams of the Naphthofluorescein sample in the

deuterated solvent.

Data Acquisition: Acquire the ¹H NMR spectrum on a spectrometer (e.g., 400 MHz or higher

for better resolution).
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Analysis: Compare the obtained spectrum with a reference spectrum or with the expected

chemical shifts and coupling constants for the Naphthofluorescein structure. The presence

of unexpected signals may indicate impurities.

Synthesis and Purification
For researchers requiring custom synthesis or further purification, the scientific literature

provides detailed methods. Naphthofluorescein and its derivatives can be synthesized

through Friedel-Crafts type reactions between corresponding aroylbenzoic acids and

dihydroxynaphthalenes.[4][5] Purification of the synthesized product can be achieved using

techniques such as semi-preparative HPLC.[6]

Visualizing Workflows and Pathways
To aid in the conceptual understanding of sourcing and utilizing Naphthofluorescein in

research, the following diagrams illustrate key processes.
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Caption: Workflow for sourcing and verifying the purity of Naphthofluorescein.
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Caption: Inhibition of Furin-mediated proprotein processing by Naphthofluorescein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b155354#commercial-sources-and-purity-of-
naphthofluorescein-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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